Cas no 1215960-46-5 (4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine)

• Product Name: 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine
• CAS No: 1215960-46-5
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 6221944
• PubChem ID: 43544566
• Update Time: 2025-10-21

4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine
• EN300-1197102
• 4-[(6-chloropyridin-3-yl)methyl]-2,5-dimethylmorpholine
• Z431565678
• 1215960-46-5

• Inchi： 1S/C12H17ClN2O/c1-9-8-16-10(2)6-15(9)7-11-3-4-12(13)14-5-11/h3-5,9-10H,6-8H2,1-2H3
• InChI Key： QSNVIUKLAUHSNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1CC(C)OCC1C

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine

Research Update on 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine (CAS: 1215960-46-5)

4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine (CAS: 1215960-46-5) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. This morpholine derivative has garnered attention due to its potential applications as an intermediate in the synthesis of novel insecticides and pharmaceuticals. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, making it a compound of high relevance for researchers in chemical biology and medicinal chemistry.

A recent study published in the Journal of Agricultural and Food Chemistry (2023) explored the insecticidal activity of derivatives of 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine. The research highlighted its efficacy against a range of agricultural pests, particularly those resistant to conventional neonicotinoid insecticides. The compound's unique structural features, including the chloropyridinyl and morpholine moieties, were identified as key contributors to its bioactivity. Molecular docking studies further revealed its binding affinity to insect nicotinic acetylcholine receptors (nAChRs), suggesting a potential mechanism of action.

In the pharmaceutical domain, 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine has been investigated as a precursor for the development of central nervous system (CNS) targeting drugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in synthesizing analogs with potential antipsychotic and antidepressant properties. The morpholine ring, known for its bioavailability and metabolic stability, enhances the drug-like properties of these derivatives. Preliminary in vitro assays indicated moderate affinity for serotonin and dopamine receptors, warranting further optimization and in vivo studies.

The synthetic routes for 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine have also been a focus of recent research. A 2023 paper in Organic Process Research & Development presented an optimized, scalable synthesis with improved yield and reduced environmental impact. The key steps involved a palladium-catalyzed coupling reaction followed by a reductive amination, achieving an overall yield of 78%. This advancement is particularly significant for industrial applications, where cost-effective and sustainable production methods are critical.

Despite these promising developments, challenges remain in the widespread application of 4-(6-chloropyridin-3-yl)methyl-2,5-dimethylmorpholine. Regulatory considerations, particularly regarding its environmental persistence and potential toxicity to non-target organisms, require thorough evaluation. Ongoing research aims to address these concerns through structural modifications and formulation improvements. Future directions include exploring its potential in combination therapies and as a scaffold for multifunctional bioactive molecules.